Cas no 628332-26-3 (methyl 3-(3-isopropyl-1H-pyrazol-4-yl)propanoate)

• Product Name: methyl 3-(3-isopropyl-1H-pyrazol-4-yl)propanoate
• CAS No: 628332-26-3
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 1640693
• PubChem ID: 69644750
• Update Time: 2025-04-21

methyl 3-(3-isopropyl-1H-pyrazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-propanoic acid, 3-(1-methylethyl)-, methyl ester
• methyl 3-(3-isopropyl-1H-pyrazol-4-yl)propanoate
• AKOS026723450
• SCHEMBL6036374
• 628332-26-3
• F2198-4380
• methyl 3-(5-isopropyl-1H-pyrazol-4-yl)propanoate
• methyl 3-(5-propan-2-yl-1H-pyrazol-4-yl)propanoate
• AKOS026722199
• F2198-2683
• MTZTZADYYSOZCR-UHFFFAOYSA-N

• Inchi： 1S/C10H16N2O2/c1-7(2)10-8(6-11-12-10)4-5-9(13)14-3/h6-7H,4-5H2,1-3H3,(H,11,12)
• InChI Key： MTZTZADYYSOZCR-UHFFFAOYSA-N
• SMILES： O(C)C(CCC1C=NNC=1C(C)C)=O

Computed Properties

• Exact Mass: 196.12128
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 54.98